1-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)phenyl]-N-(pyridin-4-ylmethyl)methanamine

• Molecular Formula: C20H20BrN3O2
• Molecular Weight: 414.3 g/mol
• IUPAC Name: N-[[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)phenyl]methyl]-1-pyridin-4-ylmethanamine
• InChI: InChI=1S/C20H20BrN3O2/c1-25-19-10-17(13-24-11-15-4-7-22-8-5-15)9-18(21)20(19)26-14-16-3-2-6-23-12-16/h2-10,12,24H,11,13-14H2,1H3
• InChI Key: NHOHNVLPADSFON-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC(=C1)CNCC2=CC=NC=C2)Br)OCC3=CN=CC=C3

Description

1-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)phenyl]-N-(pyridin-4-ylmethyl)methanamine, also known as VUF6002, is a chemical compound that belongs to the class of phenylmethanamines. It is a potent and selective antagonist of the 5-HT6 receptor, which is a G protein-coupled receptor that is primarily expressed in the central nervous system. The 5-HT6 receptor is involved in the regulation of various physiological and cognitive functions, including learning and memory, appetite, and mood. Therefore, VUF6002 has been studied extensively for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

1-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)phenyl]-N-(pyridin-4-ylmethyl)methanamine is a selective antagonist of the 5-HT6 receptor, which means that it blocks the binding of serotonin to this receptor. The 5-HT6 receptor is primarily expressed in the central nervous system, and it has been implicated in the regulation of various physiological and cognitive functions, including learning and memory, appetite, and mood. By blocking the 5-HT6 receptor, 1-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)phenyl]-N-(pyridin-4-ylmethyl)methanamine modulates the activity of various neurotransmitter systems, including dopamine and acetylcholine, which are involved in cognitive function and memory.
Biochemical and physiological effects:
1-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)phenyl]-N-(pyridin-4-ylmethyl)methanamine has been shown to modulate the activity of various neurotransmitter systems, including dopamine and acetylcholine, which are involved in cognitive function and memory. In preclinical studies, 1-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)phenyl]-N-(pyridin-4-ylmethyl)methanamine has been shown to improve memory and learning in animal models of cognitive impairment. Additionally, 1-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)phenyl]-N-(pyridin-4-ylmethyl)methanamine has been studied for its potential antipsychotic and antidepressant effects, as the 5-HT6 receptor has been implicated in the regulation of mood and emotion.

Advantages and Limitations for Lab Experiments

1-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)phenyl]-N-(pyridin-4-ylmethyl)methanamine has several advantages as a research tool for studying the 5-HT6 receptor and its potential therapeutic applications. It is a potent and selective antagonist of the 5-HT6 receptor, which means that it can be used to selectively block the activity of this receptor without affecting other serotonin receptors. Additionally, 1-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)phenyl]-N-(pyridin-4-ylmethyl)methanamine has been optimized for high yield and purity, which makes it suitable for use in various biochemical and physiological assays. However, there are also some limitations to the use of 1-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)phenyl]-N-(pyridin-4-ylmethyl)methanamine in lab experiments. For example, its effects on other neurotransmitter systems may complicate the interpretation of the results, and its potential side effects and toxicity need to be carefully evaluated.

Future Directions

There are several future directions for the research on 1-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)phenyl]-N-(pyridin-4-ylmethyl)methanamine and its potential therapeutic applications. One direction is to further investigate its cognitive enhancing effects and its potential use in the treatment of cognitive impairment and dementia. Additionally, the potential antipsychotic and antidepressant effects of 1-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)phenyl]-N-(pyridin-4-ylmethyl)methanamine need to be further studied in preclinical and clinical trials. Furthermore, the development of more potent and selective antagonists of the 5-HT6 receptor may lead to the discovery of new therapeutic targets for various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 1-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)phenyl]-N-(pyridin-4-ylmethyl)methanamine involves several steps, including the preparation of the starting materials, the synthesis of the intermediate compounds, and the final coupling reaction. The starting materials include 3-bromo-5-methoxyphenol and 4-(pyridin-3-ylmethoxy)benzaldehyde, which are reacted with potassium carbonate and potassium iodide to form the intermediate compounds. The final coupling reaction is carried out using N-(pyridin-4-ylmethyl)methanamine and palladium catalyst to obtain 1-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)phenyl]-N-(pyridin-4-ylmethyl)methanamine. The synthesis of 1-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)phenyl]-N-(pyridin-4-ylmethyl)methanamine has been optimized to improve the yield and purity of the compound, and it has been reported in several scientific publications.

Scientific Research Applications

1-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)phenyl]-N-(pyridin-4-ylmethyl)methanamine has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and depression. The 5-HT6 receptor has been implicated in the regulation of cognitive function and memory, and therefore, 1-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)phenyl]-N-(pyridin-4-ylmethyl)methanamine has been investigated as a potential cognitive enhancer. In preclinical studies, 1-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)phenyl]-N-(pyridin-4-ylmethyl)methanamine has been shown to improve memory and learning in animal models of cognitive impairment. Additionally, 1-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)phenyl]-N-(pyridin-4-ylmethyl)methanamine has been studied for its potential antipsychotic and antidepressant effects, as the 5-HT6 receptor has been implicated in the regulation of mood and emotion.